Cas no 2763750-37-2 (Phenyl[3-(piperidin-4-yl)-1,2,4-oxadiazol-5-yl]methyl acetate; trifluoroacetic acid)

• Product Name: Phenyl[3-(piperidin-4-yl)-1,2,4-oxadiazol-5-yl]methyl acetate; trifluoroacetic acid
• CAS No: 2763750-37-2
• MF: C₁₈H₂₀F₃N₃O₅
• MW: 415.363715171814
• CID: 5971567
• PubChem ID: 165984891
• Update Time: 2025-10-29

Phenyl[3-(piperidin-4-yl)-1,2,4-oxadiazol-5-yl]methyl acetate; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• phenyl[3-(piperidin-4-yl)-1,2,4-oxadiazol-5-yl]methyl acetate; trifluoroacetic acid
• EN300-37378133
• 2763750-37-2
• Phenyl[3-(piperidin-4-yl)-1,2,4-oxadiazol-5-yl]methyl acetate; trifluoroacetic acid

• Inchi： 1S/C16H19N3O3.C2HF3O2/c1-11(20)21-14(12-5-3-2-4-6-12)16-18-15(19-22-16)13-7-9-17-10-8-13;3-2(4,5)1(6)7/h2-6,13-14,17H,7-10H2,1H3;(H,6,7)
• InChI Key： WKCQZBLISCDREW-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O1C(C(C2C=CC=CC=2)OC(C)=O)=NC(C2CCNCC2)=N1

Computed Properties

• Exact Mass: 415.13550523g/mol
• Monoisotopic Mass: 415.13550523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Additional information on Phenyl[3-(piperidin-4-yl)-1,2,4-oxadiazol-5-yl]methyl acetate; trifluoroacetic acid

Research Brief on Phenyl[3-(piperidin-4-yl)-1,2,4-oxadiazol-5-yl]methyl acetate; trifluoroacetic acid (CAS: 2763750-37-2)

Phenyl[3-(piperidin-4-yl)-1,2,4-oxadiazol-5-yl]methyl acetate; trifluoroacetic acid (CAS: 2763750-37-2) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzyme activity and receptor binding. The trifluoroacetic acid component further enhances its solubility and stability, making it a viable candidate for drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Researchers have employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and high-throughput screening to characterize its structural and functional attributes. Preliminary findings suggest that the compound exhibits high affinity for specific biological targets, including G-protein-coupled receptors (GPCRs) and kinases, which are critical in various disease pathways.

One of the key areas of investigation has been the compound's potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings are particularly relevant for the development of new treatments for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another promising avenue of research involves the compound's role in oncology. Early-stage studies have indicated that Phenyl[3-(piperidin-4-yl)-1,2,4-oxadiazol-5-yl]methyl acetate; trifluoroacetic acid may possess anti-proliferative properties against certain cancer cell lines. Mechanistic studies suggest that the compound induces apoptosis and cell cycle arrest by targeting key regulatory proteins involved in cell survival and proliferation. These results highlight its potential as a lead compound for the development of novel anticancer therapies.

Despite these encouraging findings, further research is needed to fully understand the compound's pharmacokinetics, toxicity profile, and therapeutic efficacy. Ongoing studies are exploring its bioavailability, metabolic stability, and potential off-target effects. Additionally, efforts are being made to optimize its chemical structure to enhance its potency and selectivity for specific biological targets.

In conclusion, Phenyl[3-(piperidin-4-yl)-1,2,4-oxadiazol-5-yl]methyl acetate; trifluoroacetic acid (CAS: 2763750-37-2) represents a promising candidate for drug development, with potential applications in inflammation and oncology. Continued research and development efforts will be crucial to unlocking its full therapeutic potential and advancing it toward clinical trials.